Cas no 921856-16-8 (9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921856-16-8
• MF: C₂₀H₁₅ClN₆O₂
• MW: 406.825102090836
• CID: 6137097
• Update Time: 2025-07-09

9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• 6H-1,2,4-Triazolo[4,3-e]purine-6,8(7H)-dione, 9-[(2-chlorophenyl)methyl]-5,9-dihydro-5-methyl-3-phenyl-

• Inchi： 1S/C20H15ClN6O2/c1-25-18-15(17(28)22-20(25)29)26(11-13-9-5-6-10-14(13)21)19-24-23-16(27(18)19)12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,22,28,29)
• InChI Key： OSUCUFLQUFXZQW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(N(C)C(=O)NC2=O)N2C(C3=CC=CC=C3)=NN=C12

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 3.90±0.20(Predicted)

Additional information on 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

Introduction to 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione (CAS No. 921856-16-8)

9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione, with the CAS number 921856-16-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopurines and is characterized by its intricate molecular framework that includes a triazolo[3,4-h]purine core substituted with various functional groups.

The molecular structure of 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione is highly versatile and can be tailored for specific biological activities. The presence of the chlorophenyl and methyl substituents on the triazolopurine core imparts unique chemical and biological properties to the molecule. These substituents play a crucial role in modulating the compound's interactions with biological targets and enhancing its pharmacological profile.

Recent research has focused on the pharmacological properties of 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

In addition to its antiproliferative effects, 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound may have potential applications in the treatment of inflammatory diseases.

The synthesis of 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione has been extensively studied in recent years. Several synthetic routes have been developed to optimize yield and purity while minimizing side reactions. One common approach involves the condensation of a suitable purine derivative with a substituted benzaldehyde followed by cyclization and functional group modification. These synthetic methods provide a robust platform for the large-scale production of this compound for further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,1,2,4triazolo[3,4-h]purine-6,8-dione in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

The pharmacokinetic properties of 9-(2-chlorophenyl)methyl-5-methyl-3-phenyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione have been extensively studied using both in vitro and in vivo models. The compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The metabolism of this compound primarily occurs via hepatic enzymes such as cytochrome P450 (CYP) enzymes.

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